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Compound of Interest

Compound Name: Ethyl 3-methoxybenzoate

Cat. No.: B084342 Get Quote

Application Notes and Protocols: Ethyl 3-
methoxybenzoate
For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed procedures for the safe handling, storage, and use of Ethyl 3-
methoxybenzoate in a laboratory setting. It is imperative to consult your institution's specific

safety guidelines and the most current Safety Data Sheet (SDS) before working with this

chemical.

Chemical and Physical Properties
Ethyl 3-methoxybenzoate is an ester with applications in organic synthesis.[1] A summary of

its key quantitative properties is provided below for easy reference.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b084342?utm_src=pdf-interest
https://www.benchchem.com/product/b084342?utm_src=pdf-body
https://www.benchchem.com/product/b084342?utm_src=pdf-body
https://www.benchchem.com/product/b084342?utm_src=pdf-body
https://www.biosynth.com/p/FE71003/10259-22-0-ethyl-3-methoxybenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₀H₁₂O₃ [1][2]

Molecular Weight 180.20 g/mol [2]

CAS Number 10259-22-0 [2]

Density 1.099 g/cm³ [1]

Boiling Point 255-260 °C NIST WebBook

Appearance
Not specified, likely a liquid or

low-melting solid

Solubility
Insoluble in water; soluble in

alcohol and ether.
[3]

Safety and Hazard Information
The toxicological properties of Ethyl 3-methoxybenzoate have not been thoroughly

investigated.[2][4] Therefore, it should be handled with caution, assuming it may be hazardous.

Hazard Statements:

May cause respiratory irritation.[2]

Precautionary Statements:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[4]

Do not get in eyes, on skin, or on clothing.[4]

Wash hands and any exposed skin thoroughly after handling.[5]

Use only outdoors or in a well-ventilated area.[5]

Personal Protective Equipment (PPE)
A comprehensive set of PPE should be worn at all times when handling Ethyl 3-
methoxybenzoate.
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PPE Type Specification Rationale

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles conforming to EN166

(EU) or NIOSH (US)

standards.

To prevent eye contact with

splashes or vapors.[4]

Hand Protection

Compatible chemical-resistant

gloves (e.g., nitrile rubber).

Gloves must be inspected prior

to use.

To prevent skin contact.[2]

Skin and Body Protection

Laboratory coat, long pants,

and closed-toe shoes. For

larger quantities, consider an

impervious apron.

To prevent skin contact and

contamination of personal

clothing.[4]

Respiratory Protection

For nuisance exposures, a

P95 (US) or P1 (EU EN 143)

particle respirator may be

used. For higher-level

protection, use an OV/AG/P99

(US) or ABEK-P2 (EU EN 143)

respirator.

To prevent inhalation of vapors

or aerosols, especially in

poorly ventilated areas.[2]

Handling and Storage Procedures
Proper handling and storage are crucial to maintain the integrity of Ethyl 3-methoxybenzoate
and ensure laboratory safety.

Handling
Work in a well-ventilated area, preferably in a chemical fume hood.[2]

Avoid contact with skin, eyes, and clothing.[4]

Avoid ingestion and inhalation.[4]
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Use personal protective equipment as specified in Section 2.1.

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[5]

Storage
Store in a cool, dry, and well-ventilated area.[4]

Keep the container tightly closed and in an upright position to prevent leakage.[4]

Store at a temperature between 10°C and 25°C.[1]

Store away from incompatible materials.

Incompatible Materials:

Acids

Acid chlorides

Acid anhydrides

Oxidizing agents

Emergency Procedures
In the event of an emergency, follow these first-aid measures and seek medical attention.
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Exposure Route First-Aid Protocol

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[2]

Skin Contact

Wash off with soap and plenty of water for at

least 15 minutes. Remove contaminated

clothing. Consult a physician.[2]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes, holding the eyelids apart. Consult a

physician.[2]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Consult a physician.[2]

Spill Response:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Wear appropriate PPE as outlined in Section 2.1.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Collect the absorbed material and place it in a suitable, closed container for disposal.[2]

Do not let the product enter drains.[2]

Fire Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2]

Specific Hazards: Hazardous decomposition products include carbon dioxide and nitrogen

oxides.[2]
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Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[2]

Experimental Protocols
The following is a general protocol for a common reaction involving an ester like Ethyl 3-
methoxybenzoate, specifically alkaline hydrolysis. This should be adapted as needed for

specific experimental goals.

Alkaline Hydrolysis of Ethyl 3-methoxybenzoate
This procedure describes the hydrolysis of Ethyl 3-methoxybenzoate to 3-methoxybenzoic

acid.

Materials:

Ethyl 3-methoxybenzoate

2 M Sodium hydroxide (NaOH) solution

5 M Hydrochloric acid (HCl)

Deionized water

Round-bottom flask

Reflux condenser

Heating mantle

Beakers

Buchner funnel and flask

pH paper or pH meter

Anti-bumping granules

Procedure:
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To a round-bottom flask, add a known quantity of Ethyl 3-methoxybenzoate (e.g., 5 g).

Add approximately 50 cm³ of 2 M sodium hydroxide solution and a few anti-bumping

granules.

Set up the apparatus for heating under reflux in a fume hood.

Heat the mixture to reflux until all the oily drops of the ester have disappeared, indicating the

completion of the hydrolysis (this may take 45-60 minutes).

Allow the reaction mixture to cool to room temperature.

Transfer the cooled solution to a beaker.

Slowly, and with stirring, add 5 M hydrochloric acid until the solution is acidic (test with pH

paper). This will precipitate the 3-methoxybenzoic acid.

Cool the mixture in an ice bath to maximize precipitation.

Collect the solid product by vacuum filtration using a Buchner funnel.

Wash the crude product with a small amount of cold deionized water.

The crude 3-methoxybenzoic acid can be further purified by recrystallization from water or

another suitable solvent.

Visual Workflows
The following diagrams illustrate key workflows for handling Ethyl 3-methoxybenzoate.
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Caption: Safe Handling and Storage Workflow for Ethyl 3-methoxybenzoate.
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Caption: Experimental Workflow for Alkaline Hydrolysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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